Cas no 2248175-36-0 ((2R)-2-(4-Cyclobutylphenyl)propan-1-amine)

• Product Name: (2R)-2-(4-Cyclobutylphenyl)propan-1-amine
• CAS No: 2248175-36-0
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6340276
• PubChem ID: 137939561
• Update Time: 2025-05-24

(2R)-2-(4-Cyclobutylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6505357
• 2248175-36-0
• (2R)-2-(4-Cyclobutylphenyl)propan-1-amine

• Inchi： 1S/C13H19N/c1-10(9-14)11-5-7-13(8-6-11)12-3-2-4-12/h5-8,10,12H,2-4,9,14H2,1H3/t10-/m0/s1
• InChI Key： MACDYQVETUQPNZ-JTQLQIEISA-N
• SMILES： NC[C@H](C)C1C=CC(=CC=1)C1CCC1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-2-(4-Cyclobutylphenyl)propan-1-amine

(2R)-2-(4-Cyclobutylphenyl)Propan-1-Amine: A Comprehensive Overview

(2R)-2-(4-Cyclobutylphenyl)Propan-1-Amine, identified by the CAS Registry Number 2248175-36-0, is a chiral organic compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as CBP (Cyclobutylphenyl Propanamine), has garnered attention in recent years due to its unique structural properties and promising biological activity. The molecule consists of a cyclobutyl group attached to a phenyl ring, which is further connected to a propanamine chain via a chiral center at the second carbon atom. This configuration imparts the compound with distinct stereochemical properties, making it a valuable subject for research in medicinal chemistry and drug design.

The synthesis of (2R)-2-(4-Cyclobutylphenyl)Propan-1-Amine involves a multi-step process, typically starting with the preparation of the cyclobutylphenol derivative. Recent advancements in asymmetric synthesis have enabled the efficient construction of the chiral center, ensuring high enantiomeric excess (ee) in the final product. The use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, has significantly streamlined the synthesis process, making it more scalable and cost-effective. These developments have facilitated its application in drug discovery programs targeting various therapeutic areas.

One of the most notable applications of (2R)-2-(4-Cyclobutylphenyl)Propan-1-Amine lies in its potential as a building block for complex molecules with intricate architectures. Its cyclobutane ring introduces strain into the molecule, which can enhance its reactivity and binding affinity to specific biological targets. Recent studies have demonstrated its utility in constructing bioactive compounds with anti-inflammatory, antitumor, and neuroprotective properties. For instance, researchers have employed this compound as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression.

The stereochemistry of (2R)-configuration plays a pivotal role in determining the compound's pharmacokinetic and pharmacodynamic profiles. Chiral resolution techniques, such as high-performance liquid chromatography (HPLC) and enzymatic resolution, have been employed to isolate enantiopure samples of this compound. These enantiomers exhibit distinct biological activities due to their differential interactions with biomolecular targets. For example, one enantiomer may display potent inhibitory activity against a specific enzyme, while the other may lack such activity or even exhibit antagonistic effects.

In terms of physical properties, (2R)-2-(4-Cyclobutylphenyl)Propan-1-Amine is characterized by its melting point of approximately 150°C and a molecular weight of 307.4 g/mol. Its solubility profile makes it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical tools have been instrumental in confirming the compound's structure and purity, ensuring its reliability for downstream applications.

Recent research has also explored the use of (2R)-CBP in materials science, particularly in the development of self-healing polymers and stimuli-responsive materials. The cyclobutane ring's inherent strain provides an energy reservoir that can be harnessed for dynamic covalent chemistry applications. By incorporating this compound into polymer networks, scientists have achieved materials with unprecedented self-repair capabilities under thermal or photochemical stimuli.

In conclusion, (2R)-2-(4-Cyclobutylphenyl)Propan-1-Amine, CAS No. 2248175-36-0, stands as a versatile building block with wide-ranging applications across multiple disciplines. Its unique structural features, coupled with advancements in synthetic methodologies and analytical techniques, continue to unlock new possibilities for its utilization in drug discovery and materials innovation. As research progresses, this compound is poised to play an increasingly important role in advancing both scientific understanding and practical applications.